Terbium(III) sulfate octahydrate

• IUPAC Name: terbium(3+);trisulfate;octahydrate
• InChI: InChI=1S/3H2O4S.8H2O.2Tb/c3*1-5(2,3)4;;;;;;;;;;/h3*(H2,1,2,3,4);8*1H2;;/q;;;;;;;;;;;2*+3/p-6
• InChI Key: SRSFZSUHOIHUFR-UHFFFAOYSA-H
• Canonical SMILES: O.O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Tb+3].[Tb+3]
• Molecular Formula: H16O20S3Tb2
• DSSTOX Substance ID: DTXSID50583439
• Molecular Weight: 750.2 g/mol
• CAS No.: 13842-67-6

Description

Terbium(III) sulfate octahydrate is a chemical compound with the formula Tb₂(SO₄)₃·8H₂O. It is a rare earth metal sulfate and is known for its unique properties, including its ability to emit green fluorescence when exposed to ultraviolet light. This compound is primarily used in various scientific and industrial applications due to its luminescent properties .

Mechanism of Action

Target of Action

Terbium(III) sulfate octahydrate is a chemical compound with the formula Tb2(SO4)3·8H2O . It is primarily used in scientific research and in the production of certain types of ceramics

Mode of Action

As a lanthanide, terbium(iii) ions have unique photophysical properties, including high luminescence and long emission lifetimes, which can be exploited in various material science applications .

Result of Action

It’s worth noting that terbium ions can be used in fluorescence microscopy due to their luminescent properties .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and pH. For instance, it loses its crystalline water when heated to 360°C . Its solubility in water is also temperature-dependent, with a solubility of 3.56g per 100ml of water at 20°C .

Preparation Methods

Synthetic Routes and Reaction Conditions: Terbium(III) sulfate octahydrate can be synthesized by reacting terbium(III,IV) oxide with concentrated sulfuric acid. The reaction typically involves dissolving terbium(III,IV) oxide in sulfuric acid, followed by crystallization to obtain the octahydrate form. The reaction can be represented as follows:

$$\text{Tb}_4\text{O}_7 + 6\text{H}_2\text{SO}_4 \rightarrow 2\text{Tb}_2(\text{SO}_4)_3 + 3\text{H}_2\text{O}$$Tb4​O7​+6H2​SO4​→2Tb2​(SO4​)3​+3H2​O

The resulting solution is then allowed to crystallize, forming colorless octahydrate crystals .

Industrial Production Methods: In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high purity and yield. The compound is often produced as a byproduct during the extraction and refinement of terbium from its ores .

Chemical Reactions Analysis

Types of Reactions: Terbium(III) sulfate octahydrate primarily undergoes reactions typical of lanthanide sulfates. These include:

Oxidation and Reduction: Terbium can exist in multiple oxidation states, but in this compound, it is in the +3 state. It can be reduced or oxidized under specific conditions to form other terbium compounds.

Substitution Reactions: The sulfate ions in this compound can be replaced by other anions in substitution reactions.

Common Reagents and Conditions:

Oxidation: Strong oxidizing agents can convert terbium(III) to higher oxidation states.

Reduction: Reducing agents such as hydrogen can reduce terbium(III) to lower oxidation states.

Substitution: Reactions with other sulfates or halides can lead to the formation of different terbium salts.

Major Products:

Oxidation: Terbium(IV) oxide (TbO₂)

Reduction: Terbium(II) compounds

Substitution: Terbium halides (e.g., terbium chloride) and other terbium salts.

Scientific Research Applications

Terbium(III) sulfate octahydrate has a wide range of applications in scientific research:

Chemistry: Used as a dopant in various materials to enhance their luminescent properties.

Biology: Employed in bioimaging and as a fluorescent marker due to its green fluorescence under UV light.

Medicine: Investigated for potential use in medical imaging and diagnostic tools.

Industry: Utilized in the production of phosphors for lighting and display technologies, as well as in the manufacturing of high-performance magnets and other advanced materials

Comparison with Similar Compounds

• Terbium(III) chloride (TbCl₃)
• Terbium(III) nitrate (Tb(NO₃)₃)
• Terbium(III) oxide (Tb₂O₃)

Comparison:

• Luminescence: Terbium(III) sulfate octahydrate is unique in its strong green fluorescence, which is more pronounced compared to some other terbium compounds.
• Solubility: this compound is soluble in water, making it easier to handle in aqueous solutions compared to terbium(III) oxide, which is less soluble.
• Applications: While terbium(III) chloride and terbium(III) nitrate are also used in luminescent applications, this compound is preferred in certain contexts due to its specific emission properties and stability .